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Compound of Interest

Compound Name: Pyridin-4-ol

Cat. No.: B047283

Essential Safety and Handling Guide for Pyridin-4-ol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling specialized chemical compounds like Pyridin-4-ol. This
guide provides immediate, essential safety protocols and logistical information for the handling
and disposal of Pyridin-4-ol to foster a secure research environment.

1. Hazard Assessment

Pyridin-4-ol is irritating to the eyes, respiratory system, and skin.[1] It is presumed to be
harmful and environmentally hazardous.[2] Therefore, it must be handled with appropriate
personal protective equipment in a controlled environment.

2. Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense to minimize exposure. The following table
summarizes the recommended PPE for various laboratory operations involving this compound.
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3. Safe Handling and Storage

I

Always handle Pyridin-4-ol in a well-ventilated area, preferably within a chemical fume

hood, to prevent inhalation of vapors.[2][3]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[5]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

Keep away from incompatible materials such as strong oxidizing agents and acids.[2]

. Spill Management
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In the event of a spill, evacuate the immediate area and alert others. Wear appropriate PPE,
including respiratory protection, before re-entering. For solid spills, gently cover with an
absorbent material like sand or vermiculite to avoid raising dust.[3][7] Collect all contaminated
materials into a sealed, labeled waste container.[3][8] Clean the spill area with a suitable
solvent, followed by soap and water.[8]

5. First Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids, and seek medical attention.[3][6]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Seek medical attention if irritation persists.[3][5]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention.[3][9]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[10]

6. Disposal Plan

Pyridin-4-ol and any contaminated materials must be treated as hazardous waste and
disposed of through a licensed disposal service.[2]

o Waste Segregation: Collect waste Pyridin-4-ol in a designated, leak-proof, and chemically
compatible container.[2] The container should be clearly labeled as "Hazardous Waste" and
specify the contents.[2] Do not mix with other waste streams unless compatibility has been
verified.[2]

» Container Management: Keep the waste container tightly sealed when not in use.[2] Store
the container in a cool, dry, and well-ventilated secondary containment area.[2]

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to schedule a pickup.[2]

Under no circumstances should it be poured down the drain or mixed with general waste.[2]
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Quantitative Data

The following table summarizes key quantitative data for Pyridin-4-ol for easy reference.

Property Value

Melting Point 150-151 °CJ[1]

Boiling Point 230-235 °C at 12 mmHg[1]
Flash Point 221 °C[1]

Molecular Formula C5H5NO

Molar Mass 95.1 g/mol [1]

Experimental Workflow: Safe Handling of Pyridin-4-
ol

Caption: Workflow for the safe handling and disposal of Pyridin-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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